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Compound of Interest

Compound Name:
Bis[4-(4-

aminophenoxy)phenyl]sulfone

Cat. No.: B080366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis[4-(4-aminophenoxy)phenyl]sulfone is an aromatic diamine monomer that is a key

component in the synthesis of high-performance polymers, particularly polyimides. Its rigid

structure, conferred by the diphenyl sulfone group, and the reactive amine functionalities make

it a valuable building block for materials with exceptional thermal stability, mechanical strength,

and chemical resistance. This guide provides a comprehensive overview of its nomenclature,

chemical and physical properties, synthesis, and applications, with a focus on data relevant to

research and development.

Nomenclature and Alternate Names
Bis[4-(4-aminophenoxy)phenyl]sulfone is known by a variety of synonyms and trade names

in scientific literature and commercial contexts. A comprehensive list is provided in Table 1 for

easy reference.

Table 1: Alternate Names and Identifiers for Bis[4-(4-aminophenoxy)phenyl]sulfone
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Type Name/Identifier

IUPAC Name

4-[4-[4-(4-

aminophenoxy)phenyl]sulfonylphenoxy]aniline[1

]

CAS Number 13080-89-2

Common Synonyms 4,4'-Bis(4-aminophenoxy)diphenyl sulfone

Benzenamine, 4,4'-[sulfonylbis(4,1-

phenyleneoxy)]bis-[1]

4,4'-(Sulfonylbis(4,1-

phenyleneoxy))bis(benzenamine)[1]

Abbreviations BAPS

Other Identifiers APPS compound[1]

PR45R88ZGB[1]

DTXSID1065344[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bis[4-(4-
aminophenoxy)phenyl]sulfone is presented in Table 2. This data is crucial for its application

in polymer synthesis and for analytical characterization.

Table 2: Chemical and Physical Properties of Bis[4-(4-aminophenoxy)phenyl]sulfone
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Property Value

Molecular Formula C₂₄H₂₀N₂O₄S[1]

Molecular Weight 432.5 g/mol [1]

Appearance White to light yellow crystalline powder

Melting Point 194-197 °C

Purity (by HPLC) >98.0%

Solubility

Soluble in aprotic polar solvents like N-

methylpyrrolidone (NMP) and

dimethylacetamide (DMAc)

Experimental Protocols
Synthesis of High-Purity Bis[4-(4-
aminophenoxy)phenyl]sulfone
A common and effective method for the synthesis of high-purity Bis[4-(4-
aminophenoxy)phenyl]sulfone involves the nucleophilic aromatic substitution reaction

between p-aminophenol and 4,4'-dihalodiphenyl sulfone in the presence of an alkali metal

hydroxide and a polar aprotic solvent.[2]

Materials:

p-Aminophenol

4,4'-Dichlorodiphenyl sulfone

Potassium hydroxide (or other alkali metal hydroxide)

N-methylpyrrolidone (NMP)

Toluene

Methanol
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Water

Procedure:[2]

In a reaction vessel equipped with a stirrer, thermometer, and a distillation setup, a mixture of

p-aminophenol, potassium hydroxide, and toluene in N-methylpyrrolidone is heated to

azeotropically remove the water formed during the reaction.

Once the formation of the potassium salt of p-aminophenol is complete (indicated by the

cessation of water removal), the toluene is distilled off.

A solution of 4,4'-dichlorodiphenyl sulfone in NMP is then added to the reaction mixture.

The reaction temperature is raised to and maintained at approximately 170°C for several

hours to allow the nucleophilic substitution to proceed to completion.

After the reaction is complete, the mixture is cooled down.

The product is precipitated by the addition of a water/methanol mixture.

The precipitated Bis[4-(4-aminophenoxy)phenyl]sulfone is then collected by filtration,

washed with water and methanol to remove impurities, and dried under vacuum.
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Synthesis Workflow

p-Aminophenol

Reaction Vessel

KOH

NMP/Toluene

4,4'-Dichlorodiphenyl
sulfone in NMP after azeotropic

distillation

Precipitation
(Water/Methanol)

after cooling Filtration Washing Drying Bis[4-(4-aminophenoxy)phenyl]sulfone

Click to download full resolution via product page

A flowchart illustrating the synthesis of Bis[4-(4-aminophenoxy)phenyl]sulfone.

Analytical Characterization
The purity and identity of the synthesized Bis[4-(4-aminophenoxy)phenyl]sulfone can be

confirmed using various analytical techniques.

High-Performance Liquid Chromatography (HPLC): A standard method for assessing the

purity of the compound. A typical mobile phase would consist of a gradient of acetonitrile and

water on a C18 column, with UV detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis can identify the characteristic

functional groups present in the molecule, such as N-H stretching of the amine groups, C-O-

C stretching of the ether linkages, and S=O stretching of the sulfone group.
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Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) is used to determine the

thermal stability and decomposition temperature of the compound. Differential Scanning

Calorimetry (DSC) is employed to determine the melting point and other thermal transitions.

Applications
The primary application of Bis[4-(4-aminophenoxy)phenyl]sulfone is as a monomer in the

synthesis of high-performance polymers, particularly polyimides. These polymers find use in

demanding applications where high thermal and chemical stability are required.

Applications Overview

High-Performance Polymers

End-Use Industries

Bis[4-(4-aminophenoxy)phenyl]sulfone
(BAPS)

Polyimides Polyetherimides

Aerospace
(e.g., composites, films)

Electronics
(e.g., flexible circuits, insulators)

Automotive
(e.g., high-temperature components)

Membranes
(e.g., gas separation)

Click to download full resolution via product page

Logical relationships of BAPS applications.

Signaling Pathway Involvement
Currently, there is no readily available scientific literature that documents the direct involvement

of Bis[4-(4-aminophenoxy)phenyl]sulfone in specific biological signaling pathways. Its

primary area of research and application has been in materials science rather than

pharmacology or drug development.
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Conclusion
Bis[4-(4-aminophenoxy)phenyl]sulfone is a crucial diamine monomer for the production of

advanced polymeric materials. Its well-defined synthesis and robust properties make it a

compound of significant interest for materials scientists and engineers. While its direct

application in drug development has not been established, the synthesis and characterization

techniques detailed in this guide are fundamental and broadly applicable in chemical and

pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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